Cas no 2680664-98-4 (3-(2-methoxyethyl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 3-(2-methoxyethyl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2680664-98-4
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 5646976
• PubChem ID: 165913542
• Update Time: 2025-06-08

3-(2-methoxyethyl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• 2680664-98-4
• EN300-28280308
• 3-(2-methoxyethyl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H19NO5/c1-3-7-18-11(16)13-6-4-12(9-13,10(14)15)5-8-17-2/h3H,1,4-9H2,2H3,(H,14,15)
• InChI Key： UTUDZVPNHVDZST-UHFFFAOYSA-N
• SMILES： OC(C1(CCOC)CN(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-(2-methoxyethyl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

Research Brief on 3-(2-methoxyethyl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 2680664-98-4)

The compound 3-(2-methoxyethyl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 2680664-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine core, coupled with the methoxyethyl and propenyloxycarbonyl functional groups, provides a scaffold that can be further modified to enhance pharmacological properties. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways.

One of the key advancements in the study of this compound is its application in click chemistry. The presence of the propenyloxycarbonyl group allows for efficient conjugation with other molecules via thiol-ene reactions, making it a valuable tool for bioconjugation and drug delivery systems. Recent publications have demonstrated its use in creating targeted drug conjugates with improved stability and bioavailability.

In vitro and in vivo studies have shown promising results regarding the compound's pharmacokinetic profile. Its moderate lipophilicity, attributed to the methoxyethyl group, facilitates membrane permeability while maintaining solubility in aqueous environments. These properties are critical for its potential as an oral drug candidate. Preliminary toxicity studies indicate a favorable safety profile, though further investigations are required to assess long-term effects.

The synthesis of 3-(2-methoxyethyl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been optimized in recent years, with several research groups reporting high-yield routes. Key steps include the ring-opening of epoxides and subsequent functionalization, which have been streamlined to reduce byproducts and improve scalability. These advancements are crucial for its potential industrial application.

Looking ahead, the compound's versatility positions it as a promising candidate for further drug development. Ongoing research is exploring its incorporation into larger pharmacophores and its potential as a building block for peptide mimetics. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications, particularly in areas such as oncology and autoimmune diseases.

In conclusion, 3-(2-methoxyethyl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structural attributes, coupled with its demonstrated biological activity and synthetic accessibility, make it a compound of high interest for future therapeutic development. Continued research will be essential to fully realize its potential in addressing unmet medical needs.